Cas no 1235101-06-0 (N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxamide)

• Product name: N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxamide
• CAS No: 1235101-06-0
• MF: C₁₆H₁₉FN₂O₄S
• MW: 354.396466493607
• CID: 6180381
• PubChem ID: 49724797

N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxamide
• VU0527301-1
• N-[(1,1-dioxo-1lambda6-thiolan-3-yl)methyl]-1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxamide
• 1235101-06-0
• N-((1,1-dioxidotetrahydrothiophen-3-yl)methyl)-1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxamide
• N-[(1,1-dioxothiolan-3-yl)methyl]-1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxamide
• AKOS024526641
• F5882-1044

• Inchi： 1S/C16H19FN2O4S/c17-13-1-3-14(4-2-13)19-9-12(7-15(19)20)16(21)18-8-11-5-6-24(22,23)10-11/h1-4,11-12H,5-10H2,(H,18,21)
• InChI Key： LKSNHNPHHNEYTH-UHFFFAOYSA-N
• SMILES： S1(CCC(CNC(C2CC(N(C3C=CC(=CC=3)F)C2)=O)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 354.10495643g/mol
• Monoisotopic Mass: 354.10495643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 91.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxamide

Introduction to N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxamide and CAS No 1235101-06-0

N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxamide, identified by its CAS number 1235101-06-0, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in pharmaceutical development and synthetic chemistry. The intricate arrangement of functional groups within its molecular framework suggests a versatile utility in various chemical reactions and biological interactions.

The compound's structure incorporates several key features that make it particularly noteworthy. The presence of a thiolan ring system, combined with a pyrrolidine core, provides a unique scaffold for further chemical modifications and functionalization. This structural motif is not only intriguing from a synthetic perspective but also holds promise for its interaction with biological targets. The 4-fluorophenyl group appended to the molecule introduces electronic properties that can influence the compound's reactivity and binding affinity, making it a valuable candidate for drug discovery efforts.

In recent years, there has been a growing interest in molecules that incorporate heterocyclic structures due to their prevalence in bioactive natural products and synthetic drugs. The 5-oxopyrrolidine moiety in N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxamide is particularly noteworthy, as it has been shown to exhibit various biological activities. This moiety is known to participate in hydrogen bonding interactions, which can be crucial for the binding of small molecules to biological targets. Furthermore, the oxopyrrolidine group can undergo diverse chemical transformations, making it a versatile platform for medicinal chemistry investigations.

The synthesis of N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves the strategic introduction of each functional group while maintaining regioselectivity and stereochemical integrity. This level of precision is essential for ensuring the compound's efficacy in biological assays. Recent advances in synthetic methodologies have enabled the efficient preparation of such complex molecules, thereby facilitating their exploration in drug discovery programs.

The potential applications of this compound are vast and span across multiple domains of chemical and biomedical research. In pharmaceutical development, N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxamide could serve as a lead compound or intermediate in the synthesis of novel therapeutic agents. Its unique structural features make it well-suited for targeting various biological pathways, including those involved in inflammation, cancer, and neurodegenerative diseases. Additionally, the compound's fluorinated aromatic ring may enhance its metabolic stability and bioavailability, making it an attractive candidate for further development.

In the realm of materials science, this molecule has potential applications as a building block for the design of advanced materials with tailored properties. The combination of heterocyclic moieties and fluorinated aromatic groups can lead to materials with enhanced solubility, thermal stability, and electronic characteristics. Such materials could find use in optoelectronic devices, coatings, and polymers. The versatility of N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxamide makes it a valuable asset in both academic research and industrial applications.

The study of N-(1,1-dioxo-1lambda6-thiolan-3-ylmethyl)-1-(4-fluorophenyl)-5-oxy-pyrrolidine - 3 - carboxamide has also provided insights into the fundamental principles governing molecular recognition and interaction. Understanding how this compound interacts with biological targets at the molecular level can lead to the development of more effective drugs with fewer side effects. Furthermore, the insights gained from these studies can be applied to other molecules with similar structural motifs, thereby accelerating the discovery process.

The future prospects for N-(1,1-dioxo - 1 lambda 6 - thiolan - 3 - ylmethyl) - 1 - (4 - fluorophenyl) - 5 - oxy-pyrrolidine - 3 - carboxamide are promising. Ongoing research efforts are focused on optimizing its synthesis for scalability and cost-effectiveness while exploring new derivatives that may exhibit enhanced biological activity or improved pharmacokinetic properties. Collaborative efforts between synthetic chemists and biologists will be crucial in realizing the full potential of this compound as a therapeutic agent or advanced material.